Cas no 1891185-72-0 (1-(5,6,7,8-tetrahydronaphthalen-1-yl)methylcyclopropan-1-ol)

• Product name: 1-(5,6,7,8-tetrahydronaphthalen-1-yl)methylcyclopropan-1-ol
• CAS No: 1891185-72-0
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 6140971
• PubChem ID: 117291079

1-(5,6,7,8-tetrahydronaphthalen-1-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5,6,7,8-tetrahydronaphthalen-1-yl)methylcyclopropan-1-ol
• 1-[(5,6,7,8-tetrahydronaphthalen-1-yl)methyl]cyclopropan-1-ol
• 1891185-72-0
• EN300-1816028

• Inchi： 1S/C14H18O/c15-14(8-9-14)10-12-6-3-5-11-4-1-2-7-13(11)12/h3,5-6,15H,1-2,4,7-10H2
• InChI Key： UAJSCAUZYVBBND-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC=CC3CCCCC2=3)CC1

Computed Properties

• Exact Mass: 202.135765193g/mol
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 3.2

Additional information on 1-(5,6,7,8-tetrahydronaphthalen-1-yl)methylcyclopropan-1-ol

Comprehensive Overview of 1-(5,6,7,8-tetrahydronaphthalen-1-yl)methylcyclopropan-1-ol (CAS No. 1891185-72-0)

1-(5,6,7,8-tetrahydronaphthalen-1-yl)methylcyclopropan-1-ol (CAS No. 1891185-72-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a tetrahydronaphthalene core linked to a methylcyclopropanol moiety, offers versatile applications in drug discovery and material science. Its molecular framework is particularly valued for its potential to modulate biological pathways, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for cyclopropane derivatives and tetrahydronaphthalene-based compounds has surged, driven by their role in developing small-molecule inhibitors and biologically active intermediates. The compound’s CAS No. 1891185-72-0 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and process optimization. Researchers are particularly intrigued by its stereochemical properties, which influence its binding affinity to target proteins, a hot topic in structure-activity relationship (SAR) studies.

One of the key advantages of 1-(5,6,7,8-tetrahydronaphthalen-1-yl)methylcyclopropan-1-ol lies in its synthetic adaptability. The methylcyclopropanol group can be further functionalized to create derivatives with enhanced bioavailability or selectivity. This aligns with current trends in fragment-based drug design, where modular building blocks are prioritized for high-throughput screening. Additionally, its tetrahydronaphthalene scaffold is structurally similar to motifs found in natural products, making it a candidate for bioinspired synthesis.

From an industrial perspective, scalability and purity are critical factors for CAS No. 1891185-72-0. Manufacturers emphasize green chemistry principles to reduce waste and improve yield, addressing the growing focus on sustainable synthesis. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure compliance with pharmaceutical-grade standards, a requirement underscored by regulatory agencies worldwide.

The compound’s potential extends beyond therapeutics. In material science, its rigid cyclopropane ring contributes to the stability of polymers and coatings, a niche explored for advanced functional materials. This dual applicability in life sciences and industrial applications positions 1-(5,6,7,8-tetrahydronaphthalen-1-yl)methylcyclopropan-1-ol as a multifaceted tool for innovation.

Frequently asked questions about this compound include its solubility profile, storage conditions, and handling precautions, which are meticulously documented in safety data sheets. Researchers also inquire about its patent status and commercial availability, highlighting its competitive edge in proprietary formulations. As the scientific community continues to explore its capabilities, CAS No. 1891185-72-0 remains a benchmark for structure-driven drug development.

In conclusion, 1-(5,6,7,8-tetrahydronaphthalen-1-yl)methylcyclopropan-1-ol exemplifies the intersection of chemical innovation and practical utility. Its robust architecture and adaptability ensure its prominence in both academic and industrial settings, paving the way for breakthroughs in targeted therapy and smart materials. As research evolves, this compound is poised to address emerging challenges in precision medicine and sustainable technology.